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Compound of Interest

Compound Name: 2,4-Dichloro-6-fluoroquinazoline

Cat. No.: B161674 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-6-fluoroquinazoline

This technical guide provides a comprehensive overview of 2,4-Dichloro-6-fluoroquinazoline,

a key intermediate in medicinal chemistry and drug development. It is intended for researchers,

scientists, and professionals in the field, offering detailed information on its chemical properties,

synthesis, and potential applications.

Chemical Identity and Properties
2,4-Dichloro-6-fluoroquinazoline is a substituted quinazoline ring system, a heterocyclic

scaffold of significant interest in the development of therapeutic agents.

CAS Number: 134517-57-0[1][2][3][4]

Molecular Formula: C₈H₃Cl₂FN₂[1][4]

Molecular Weight: 217.03 g/mol [1][3]

Structure:

Caption: 2D Structure of 2,4-Dichloro-6-fluoroquinazoline.

Physicochemical Properties:
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The following table summarizes the key physicochemical properties of 2,4-Dichloro-6-
fluoroquinazoline.

Property Value Source

Appearance White to yellow solid [2]

Boiling Point (Predicted) 277.3 ± 22.0 °C [2]

Density (Predicted) 1.571 ± 0.06 g/cm³ [2]

pKa (Predicted) -1.09 ± 0.30 [1][2]

Storage Temperature 2-8°C under inert gas [1][2]

Synthesis
2,4-Dichloro-6-fluoroquinazoline is typically synthesized via a two-step process starting from

the corresponding amino benzoic acid. The general synthetic pathway involves the formation of

the quinazoline dione intermediate, followed by a chlorination reaction.

Step 1: Cyclization

Step 2: Chlorination

2-Amino-5-fluorobenzoic acid

6-Fluoroquinazoline-2,4(1H,3H)-dione  H₂O, Δ

Potassium cyanate Phosphorus oxychloride (POCl₃) 2,4-Dichloro-6-fluoroquinazoline

  Reflux

N,N-dimethylaniline

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,4-Dichloro-6-fluoroquinazoline.

Experimental Protocol:
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The following protocol is adapted from the synthesis of the structurally related compound, 2,4-

dichloro-7-fluoroquinazoline.[5] This procedure is expected to yield the desired 6-fluoro isomer

with minor modifications.

Step 1: Synthesis of 6-Fluoroquinazoline-2,4(1H,3H)-dione

A suspension of 2-amino-5-fluorobenzoic acid in water is prepared in a reaction vessel.

An aqueous solution of potassium cyanate is added dropwise to the suspension under

vigorous stirring.

The reaction mixture is stirred at room temperature for a specified duration to ensure

complete reaction.

A solution of sodium hydroxide is then added in portions, and the mixture is cooled.

The resulting precipitate, 6-fluoroquinazoline-2,4(1H,3H)-dione, is collected by filtration,

washed with water, and air-dried. This intermediate can often be used in the subsequent step

without further purification.

Step 2: Synthesis of 2,4-Dichloro-6-fluoroquinazoline

A mixture of 6-fluoroquinazoline-2,4(1H,3H)-dione, N,N-dimethylaniline, and phosphorus

oxychloride (POCl₃) is refluxed until the starting material is completely consumed.

After cooling, the excess POCl₃ is removed under reduced pressure.

The residue is carefully poured onto a mixture of ice and water.

The precipitate that forms is collected by filtration, washed thoroughly with water, and dried

under vacuum to yield 2,4-dichloro-6-fluoroquinazoline.

Applications in Research and Development
The quinazoline scaffold is a well-established pharmacophore found in numerous clinically

approved drugs, exhibiting a wide range of biological activities including anti-cancer, anti-

inflammatory, and anti-hypertensive effects.[5] 2,4-Dichloro-6-fluoroquinazoline serves as a

versatile building block for the synthesis of novel quinazoline derivatives. The chlorine atoms at
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the 2 and 4 positions are reactive and can be readily displaced by various nucleophiles,

allowing for the introduction of diverse functional groups to explore structure-activity

relationships. The fluorine atom at the 6-position can enhance metabolic stability and binding

affinity of the final compounds.

Spectral Data
While specific spectral data for 2,4-dichloro-6-fluoroquinazoline is not readily available in the

public domain, characterization of related compounds suggests that standard analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry would be employed to confirm

its structure and purity. For instance, the spectral data for the related compound 4,7-dichloro-6-

nitroquinazoline has been reported, providing a reference for the expected chemical shifts and

fragmentation patterns.[6][7]

Safety and Handling
2,4-Dichloro-6-fluoroquinazoline is classified as an irritant.[2] Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this

compound. All manipulations should be carried out in a well-ventilated fume hood. For detailed

safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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